6-Ethoxy-2,2-dimethylchroman-4-ol

• IUPAC Name: 6-ethoxy-2,2-dimethyl-3,4-dihydrochromen-4-ol
• InChI: InChI=1S/C13H18O3/c1-4-15-9-5-6-12-10(7-9)11(14)8-13(2,3)16-12/h5-7,11,14H,4,8H2,1-3H3
• InChI Key: BZBKSEGFBFWCKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)OC(CC2O)(C)C
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol

Description

6-Ethoxy-2,2-dimethylchroman-4-ol is a chemical compound with the molecular formula C13H18O3 and a molecular weight of 222.29. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of 6-Ethoxy-2,2-dimethylchroman-4-ol consists of 13 carbon atoms, 18 hydrogen atoms, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

6-Ethoxy-2,2-dimethylchroman-4-ol has a predicted boiling point of 318.36° C at 760 mmHg and a predicted density of 1.09 g/cm3. Its refractive index is predicted to be n20D 1.52.

Scientific Research Applications

Chemical Synthesis and Properties

• 6-Ethoxy-2,2-dimethylchroman-4-ol is part of the chromene family, which is explored for various synthetic applications. Studies include the conversion of 2,2-dimethyl-3,4-epoxychroman into various derivatives through processes like ethoxycarbonylation and reaction with hydrazine, illustrating the versatility of chromen compounds in chemical synthesis (Anastasis & Brown, 1983).

Pharmacological Potential

• Research has highlighted the significance of 2,2‐dimethylchromans, including derivatives like 6-Ethoxy-2,2-dimethylchroman-4-ol, in pharmacology. They are reported to target ATP‐sensitive potassium channels, impacting biological processes like insulin release and smooth muscle relaxation. The structure-activity relationship of these compounds is crucial for their potential use in medical applications (Pirotte et al., 2017).

Biological Activity

• The biological activities of compounds like 6-Ethoxy-2,2-dimethylchroman-4-ol are explored in various studies. For example, the cytotoxic and antioxidant properties of related coumarin derivatives have been investigated, indicating potential for medicinal and therapeutic applications (Çelikezen et al., 2020).

Potential in Developing Antisickling Agents

• Derivatives of 2,2-dimethylchroman, such as 6-Ethoxy-2,2-dimethylchroman-4-ol, have been synthesized and tested for antigelling activities, suggesting a potential role in developing antisickling agents. This research demonstrates the therapeutic potential of these compounds in treating conditions like sickle cell disease (Fatope & Abraham, 1987).

Fungal Product Chemistry

• Studies on marine fungi have identified compounds structurally similar to 6-Ethoxy-2,2-dimethylchroman-4-ol. These compounds exhibit diverse biological activities, such as cytotoxicity and enzyme inhibition, highlighting the chemical diversity and potential applications of chroman derivatives in natural product chemistry (Sun et al., 2018).